ethyl 2-{[6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yl]oxy}propanoate

• IUPAC Name: ethyl 2-[6-chloro-2-(4-methylphenyl)benzimidazol-1-yl]oxypropanoate
• InChI: InChI=1S/C19H19ClN2O3/c1-4-24-19(23)13(3)25-22-17-11-15(20)9-10-16(17)21-18(22)14-7-5-12(2)6-8-14/h5-11,13H,4H2,1-3H3
• InChI Key: QWXZCMQCCIDNII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)ON1C2=C(C=CC(=C2)Cl)N=C1C3=CC=C(C=C3)C
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

Ethyl 2-{[6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yl]oxy}propanoate, commonly known as E2-6-C2-4-MP-1H-1,3-B-1-O-P, is a synthetic compound derived from benzimidazole and is used in many scientific and industrial applications. It is a colorless, odorless, and stable compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. The compound is used in the synthesis of various pharmaceuticals, pesticides, and other organic compounds. It is also used in the production of dyes and pigments, as well as in the synthesis of other organic compounds.

Scientific Research Applications

E2-6-C2-4-MP-1H-1,3-B-1-O-P is widely used in scientific research applications due to its stability, low toxicity, and wide range of applications. It is used in the synthesis of various pharmaceuticals, pesticides, and other organic compounds. It is also used in the production of dyes and pigments, as well as in the synthesis of other organic compounds. In addition, the compound has been used in the synthesis of various drugs, such as antihistamines, antibiotics, and antifungals. In addition, it has been used in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides.

Mechanism of Action

The mechanism of action of E2-6-C2-4-MP-1H-1,3-B-1-O-P is not fully understood. However, it is believed that the compound acts as an inhibitor of various enzymes and proteins, such as cytochrome P450 and cyclooxygenase. In addition, it is believed to inhibit the activity of various hormones, such as estrogens and androgens, as well as the activity of various enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of E2-6-C2-4-MP-1H-1,3-B-1-O-P are not fully understood. However, it is believed to have a wide range of effects on the body. It is believed to have an anti-inflammatory effect, as well as an analgesic effect. In addition, it is believed to have a protective effect on the liver and kidneys, as well as a protective effect on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The main advantage of using E2-6-C2-4-MP-1H-1,3-B-1-O-P in lab experiments is its stability and low toxicity. The compound is highly stable and does not degrade easily, making it an ideal choice for lab experiments. In addition, the compound is non-toxic, making it safe to use in lab experiments. However, the compound is not water-soluble, making it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for the use of E2-6-C2-4-MP-1H-1,3-B-1-O-P. One potential application is in the development of new drugs. The compound could be used in the synthesis of new drugs, such as antibiotics, antifungals, and anti-inflammatory agents. In addition, the compound could be used in the synthesis of new polymers and other organic compounds. Another potential application is in the development of new diagnostic tests. The compound could be used in the development of new tests to detect the presence of various diseases and disorders. Finally, the compound could be used in the development of new materials, such as coatings and composites.

Synthesis Methods

E2-6-C2-4-MP-1H-1,3-B-1-O-P is synthesized through a multi-step process involving the reaction of 6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yl with ethyl propanoate in the presence of a catalyst. The reaction is typically carried out at a temperature of about 100°C for several hours. The reaction is highly exothermic and the product is obtained in high yields. The product is then purified through recrystallization, chromatography, or other methods.